Cas no 197358-56-8 (tert-butyl N-(4-oxopentyl)carbamate)

• Product Name: tert-butyl N-(4-oxopentyl)carbamate
• CAS No: 197358-56-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD27957633
• CID: 117116
• PubChem ID: 21478928
• Update Time: 2025-07-09

tert-butyl N-(4-oxopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(4-oxopentyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl 4-oxopentylcarbamate
• Carbamic acid, (4-oxopentyl)-, 1,1-dimethylethyl ester (9CI)
• (4-Oxo-pentyl)-carbamic acid tert-butyl ester
• FT-0713512
• 5-(Boc-amino)-2-pentanone
• CS-0369695
• tert-Butyl (4-oxopentyl)carbamate
• Carbamic acid,(4-oxopentyl)-,1,1-dimethylethyl ester(9ci)
• EN300-206879
• (4-Oxo-pentyl)carbamic acid tert-butyl ester
• SY200391
• SCHEMBL5312822
• (4-Oxo-pentyl)-carbamic acid t-butyl ester
• tert-Butyl(4-oxopentyl)carbamate
• Z1861995317
• tert-butyl N-(4-oxopentyl)carbamate
• MFCD27957633
• TVPVDPOAWGNEJW-UHFFFAOYSA-N
• 197358-56-8
• AT15251
• AKOS027401875
• 1-(Boc-amino)-4-oxopentane
• DA-08596

• MDL： MFCD27957633
• Inchi： 1S/C10H19NO3/c1-8(12)6-5-7-11-9(13)14-10(2,3)4/h5-7H2,1-4H3,(H,11,13)
• InChI Key： TVPVDPOAWGNEJW-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 201.13657
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 311.4±25.0 °C at 760 mmHg
• Flash Point: 142.1±23.2 °C
• PSA: 55.4
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl N-(4-oxopentyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(4-oxopentyl)carbamate

tert-butyl N-(4-oxopentyl)carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-(4-oxopentyl)carbamate, identified by the CAS number 197358-56-8, stands as a significant molecule with diverse applications. This compound, often referred to as t-Bu N-(4-oxopentyl)carbamate, belongs to the class of carbamates, which are widely used in various industries due to their versatile properties. The molecule's structure, comprising a tert-butyl group attached to a carbamate functional group, contributes to its unique chemical behavior and reactivity.

Recent studies have highlighted the importance of understanding the synthesis and properties of tert-butyl N-(4-oxopentyl)carbamate. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, particularly in pharmaceuticals and agrochemicals. The compound's ability to undergo various transformations, such as hydrolysis and condensation reactions, makes it a valuable building block in organic synthesis.

The synthesis of tert-butyl N-(4-oxopentyl)carbamate typically involves the reaction of tert-butyl isocyanate with 4-oxopentanamine. This reaction pathway has been optimized in recent years to enhance yield and purity, making it more accessible for industrial applications. The product is characterized by its stability under mild conditions and its reactivity under specific catalytic environments.

In terms of applications, tert-butyl N-(4-oxopentyl)carbamate has found use in the development of advanced materials, including polyurethanes and other polymers. Its role as a precursor in these materials highlights its importance in modern material science. Additionally, recent research has explored its potential in drug delivery systems, where its biodegradable properties make it an attractive candidate for controlled-release applications.

The chemical properties of tert-butyl N-(4-oxopentyl)carbamate are well-documented. Its molecular weight is approximately 207.2 g/mol, with a melting point around 125°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in solution-based reactions. Its stability under thermal conditions has also been studied extensively, providing insights into its suitability for high-temperature applications.

The environmental impact of tert-butyl N-(4-oxopentyl)carbamate has been a topic of recent interest. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with growing concerns over sustainability and eco-friendly chemical practices.

In conclusion, tert-butyl N-(4-oxopentyl)carbamate, CAS number 197358-56-8, is a versatile compound with significant potential across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key molecule in contemporary organic chemistry research.